Furo(3,4-b)pyridine-3-carboxylic acid, 1,4,5,7-tetrahydro-2-methyl-5-oxo-4-(2-(trifluoromethyl)phenyl)-, ethyl ester

• CAS No.: 85615-21-0
• Molecular Formula: C18H16F3NO4
• Molecular Weight: 367.3 g/mol
• IUPAC Name: ethyl 2-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4,7-dihydro-1H-furo[3,4-b]pyridine-3-carboxylate
• InChI: InChI=1S/C18H16F3NO4/c1-3-25-16(23)13-9(2)22-12-8-26-17(24)15(12)14(13)10-6-4-5-7-11(10)18(19,20)21/h4-7,14,22H,3,8H2,1-2H3
• InChI Key: HPKGXTIXTOJDAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC=CC=C3C(F)(F)F)C(=O)OC2)C

Description

Furo(3,4-b)pyridine-3-carboxylic acid, 1,4,5,7-tetrahydro-2-methyl-5-oxo-4-(2-(trifluoromethyl)phenyl)-, ethyl ester is a useful research compound. Its molecular formula is C18H16F3NO4 and its molecular weight is 367.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 millimols each of ethyl 4-acetoxy-3-oxo-butyrate, ethyl 3-aminocrotonate and 2-trifluoromethylbenzaldehyde in 100 ml of ethanol were boiled under reflux for 24 hours, 2 g of potassium hydroxide were then added, and the mixture was boiled for a further hour. After the mixture had cooled, the product was precipitated with a water/sodium chloride mixture and was recrystallized from methanol.